![molecular formula C20H17ClFN3O3S B2804973 2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide CAS No. 899987-93-0](/img/structure/B2804973.png)
2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide
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Description
2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H17ClFN3O3S and its molecular weight is 433.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Chemical Synthesis and Confirmation : The synthesis of novel derivatives, including structural analogs of the given compound, has been extensively explored. Chemical structures of these compounds were confirmed using spectroscopic methods such as NMR, IR, and Mass spectrometry (Sunder & Maleraju, 2013), (Debnath & Ganguly, 2015), (Fuloria et al., 2009).
Isotope-Labeled Synthesis : Research has also focused on the synthesis of stable isotope-labeled analogs for detailed scientific studies, highlighting the compound's potential in advanced research applications (Lin & Weaner, 2012).
Biological Activity
Antimicrobial Activity : Several studies have synthesized and tested derivatives for their antimicrobial properties. For instance, some compounds have shown promising antibacterial and antifungal activities, marking the potential of these compounds in the development of new antimicrobial agents (Fuloria et al., 2009), (Saravanan et al., 2010), (Hamdi et al., 2012).
Anti-inflammatory and Anticancer Activity : Some derivatives have been studied for their anti-inflammatory and anticancer properties. Certain compounds exhibited significant anti-inflammatory activity, while others demonstrated selective inhibition of cancer cell line growth (Sunder & Maleraju, 2013), (Havrylyuk et al., 2013).
Analytical and Medicinal Chemistry
Metabolism Studies : Compounds structurally similar to the given compound have been analyzed to understand the metabolism of certain herbicides in human and rat liver microsomes, revealing insights into the metabolic pathways and toxicology (Coleman et al., 2000).
Development of Therapeutics : Novel crystalline forms and their synthesis routes have been explored, particularly focusing on their potential therapeutic applications, such as in the treatment of asthma and chronic obstructive pulmonary disease (Norman, 2013).
properties
IUPAC Name |
2-[4-(3-chloro-4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(3-fluoro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClFN3O3S/c1-12-3-4-13(9-16(12)22)24-18(26)11-29-19-20(27)25(8-7-23-19)14-5-6-17(28-2)15(21)10-14/h3-10H,11H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUYMBXDDYWZASR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)OC)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.